N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,6-dimethoxybenzamide

• IUPAC Name: N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-2,6-dimethoxybenzamide
• InChI: InChI=1S/C23H25N3O5/c1-4-31-17-10-8-16(9-11-17)18-12-13-21(27)26(25-18)15-14-24-23(28)22-19(29-2)6-5-7-20(22)30-3/h5-13H,4,14-15H2,1-3H3,(H,24,28)
• InChI Key: QWSSACVHLPKBSL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=C(C=CC=C3OC)OC
• Molecular Formula: C23H25N3O5
• Molecular Weight: 423.5 g/mol

Description

This compound is a complex organic molecule. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and a benzamide moiety, which is a common feature in many pharmaceutical drugs. It also has ethoxy and methoxy groups, which are common in many organic compounds and can influence the compound’s solubility and reactivity.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques, including UV-Vis, FT-IR, HRMS, 1D, and 2D NMR. These techniques can provide information about the types of bonds in the molecule, the functional groups present, and the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactivity of a compound can be influenced by its functional groups. For example, compounds with nitro groups can undergo reduction reactions, while compounds with amine groups can participate in a variety of reactions, including condensation and substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its solubility, melting point, and reactivity, can be influenced by its molecular structure. For example, the presence of ethoxy and methoxy groups can increase a compound’s solubility in organic solvents.

Scientific Research Applications

Antibacterial Activity

• The compound has been investigated for its antibacterial properties. Researchers synthesized a complex involving this compound and tetraphenylborate ions. . Understanding its antibacterial potential could contribute to combating bacterial infections.

Fluorescence Properties

• In another context, the effects of temperature and solvent polarity on the fluorescence properties of related compounds (such as N-(2-(N’,N’-diethylamino)ethyl)perylene-3,4-dicarboximide) have been studied. . Investigating the fluorescence properties of our compound could be valuable.

Internal Standard in Analytical Chemistry

• N-(4-ethoxyphenyl)-retinamide (4-EPR) has been suggested as an indispensable internal standard for determining 4-HPR (N-(4-hydroxyphenyl)retinamide) levels in tissues. .

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. For example, some N-substituted maleimides have been found to affect the biosynthesis of chitin and β(1,3)glucan, components of the fungal cell wall.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and toxicity. For example, some compounds can cause skin irritation or allergic reactions. Always refer to the Material Safety Data Sheet (MSDS) for detailed safety information.